Cas no 892559-73-8 (Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate)

• Product Name: Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate
• CAS No: 892559-73-8
• MF: C₁₃H₁₂O₆
• MW: 264.230784416199
• MDL: MFCD08741832
• CID: 3043011
• PubChem ID: 16394691
• Update Time: 2025-10-29

Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate
• Methyl 2-(5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate
• methyl-(5,7-dihydroxy-4-methyl-2-oxochromen-3-yl)acetate
• VS-10267
• EN300-303142
• methyl 2-(5,7-dihydroxy-4-methyl-2-oxochromen-3-yl)acetate
• Methyl2-(5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate
• 892559-73-8
• MFCD08741832
• STK991544
• BBL031132
• AKOS005174876
• CS-0279865

• MDL： MFCD08741832
• Inchi： 1S/C13H12O6/c1-6-8(5-11(16)18-2)13(17)19-10-4-7(14)3-9(15)12(6)10/h3-4,14-15H,5H2,1-2H3
• InChI Key： MLXZZQOKSOVMSF-UHFFFAOYSA-N
• SMILES： O1C(C(CC(=O)OC)=C(C)C2C(=CC(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 264.06338810g/mol
• Monoisotopic Mass: 264.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate

Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate and Its Significance in Modern Chemical Biology

Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate, with the CAS number 892559-73-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of flavonoids, which are naturally occurring polyphenolic compounds known for their diverse pharmacological effects. The structural motif of 5,7-dihydroxy-4-methyl-2H-chromen-3-yl core is particularly intriguing, as it is a derivative of flavone, a well-studied scaffold in medicinal chemistry.

The< strong>Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate molecule exhibits several key features that make it a promising candidate for further investigation. The presence of hydroxyl groups at the 5 and 7 positions, along with a methyl group at the 4 position, contributes to its potential interaction with various biological targets. These structural elements are often associated with antioxidant, anti-inflammatory, and anticancer properties, which have been extensively studied in the context of flavonoid derivatives.

Recent research has highlighted the importance of< strong>flavonoids in modulating cellular processes and their therapeutic potential. Studies have demonstrated that compounds with a chromenone backbone, such as< strong>Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate, can exhibit significant effects on enzyme inhibition and receptor binding. For instance, the< strong>5,7-dihydroxy moiety is known to interact with metal ions and other small molecules, which can be exploited for therapeutic applications.

In particular, the< strong>4-methyl group in the structure enhances the stability and bioavailability of the compound, making it more suitable for pharmacological use. This feature is crucial for drug development, as it ensures that the compound can be effectively absorbed and utilized by biological systems. Additionally, the< strong>2H-chromen-3-yl moiety contributes to the overall functionality of the molecule by providing a site for further chemical modifications.

The biological activity of< strong>Methyl (5,7-dihydroxy-4-methyl-2-oxo-2H-chromen-3-yl)acetate has been explored in several preclinical studies. These investigations have revealed potential applications in areas such as cancer chemoprevention and neuroprotection. For example, studies have shown that this compound can inhibit the growth of various cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. The< strong>5,7-dihydroxy groups are particularly important in these interactions, as they can form hydrogen bonds with biological targets.

The pharmacokinetic properties of< strong>Methyl (5,7-dihydroxy-4-methyl-2-oxtrochromene 3 yl acetate) have also been examined to understand its potential as a drug candidate. These studies have indicated that the compound has a reasonable bioavailability and can be metabolized into active forms that retain its biological activity. This information is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion, Methyl (5,7-dihydroxy 4 methyl 2 oxo 2H chromen 3 yl acetate) with CAS number 892559 73 8 represents a promising compound in the field of chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of flavonoid derivatives continues to grow, compounds like this one are likely to play an important role in future therapeutic strategies.